(E)-2-[1-[(4-chlorophenyl)methyl]benzimidazol-2-yl]-3-(furan-2-yl)prop-2-enenitrile

• IUPAC Name: (E)-2-[1-[(4-chlorophenyl)methyl]benzimidazol-2-yl]-3-(furan-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C21H14ClN3O/c22-17-9-7-15(8-10-17)14-25-20-6-2-1-5-19(20)24-21(25)16(13-23)12-18-4-3-11-26-18/h1-12H,14H2/b16-12+
• InChI Key: WWBLDIVNMOKKFX-FOWTUZBSSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CC3=CC=C(C=C3)Cl)C(=CC4=CC=CO4)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(N2CC3=CC=C(C=C3)Cl)/C(=C/C4=CC=CO4)/C#N
• Molecular Formula: C21H14ClN3O
• Molecular Weight: 359.8 g/mol

Description

(E)-2-[1-[(4-chlorophenyl)methyl]benzimidazol-2-yl]-3-(furan-2-yl)prop-2-enenitrile is a complex organic compound featuring a benzimidazole core, a chlorophenyl group, and a furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-2-[1-[(4-chlorophenyl)methyl]benzimidazol-2-yl]-3-(furan-2-yl)prop-2-enenitrile typically involves multi-step organic reactions. One common method includes the condensation of 4-chlorobenzylamine with o-phenylenediamine to form the benzimidazole core. This intermediate is then subjected to a Knoevenagel condensation with furan-2-carbaldehyde in the presence of a base such as piperidine to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure high yield and purity. The reaction conditions are carefully controlled to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

(E)-2-[1-[(4-chlorophenyl)methyl]benzimidazol-2-yl]-3-(furan-2-yl)prop-2-enenitrile can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones.

Reduction: The nitrile group can be reduced to an amine.

Substitution: The chlorophenyl group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH₄).

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Major Products

Oxidation: Formation of furanones.

Reduction: Formation of amines.

Substitution: Formation of substituted chlorophenyl derivatives.

Scientific Research Applications

Chemistry

In chemistry, (E)-2-[1-[(4-chlorophenyl)methyl]benzimidazol-2-yl]-3-(furan-2-yl)prop-2-enenitrile is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and pathways.

Biology

In biological research, this compound is studied for its potential as a pharmacophore. Its benzimidazole core is known for its biological activity, including antimicrobial and anticancer properties.

Medicine

In medicinal chemistry, (E)-2-[1-[(4-chlorophenyl)methyl]benzimidazol-2-yl]-3-(furan-2-yl)prop-2-enenitrile is investigated for its potential therapeutic applications. It is a candidate for drug development targeting various diseases due to its ability to interact with biological targets.

Industry

In the industrial sector, this compound is explored for its potential use in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (E)-2-[1-[(4-chlorophenyl)methyl]benzimidazol-2-yl]-3-(furan-2-yl)prop-2-enenitrile involves its interaction with specific molecular targets. The benzimidazole core can bind to enzymes or receptors, modulating their activity. The furan ring and nitrile group contribute to the compound’s overall binding affinity and specificity. Pathways involved may include inhibition of enzyme activity or disruption of protein-protein interactions.

Comparison with Similar Compounds

Similar Compounds

Benzimidazole derivatives: Compounds like albendazole and mebendazole, which are known for their antiparasitic activity.

Furan derivatives: Compounds such as furan-2-carboxylic acid, which is used in organic synthesis.

Chlorophenyl derivatives: Compounds like chlorpheniramine, an antihistamine.

Uniqueness

(E)-2-[1-[(4-chlorophenyl)methyl]benzimidazol-2-yl]-3-(furan-2-yl)prop-2-enenitrile is unique due to its combination of structural features. The presence of a benzimidazole core, a chlorophenyl group, and a furan ring in a single molecule provides a versatile scaffold for the development of new compounds with diverse biological and chemical properties.